Cas no 59020-46-1 (4-Pyridin-3-yl-1,3-thiazole-2-carboxylic acid)

4-Pyridin-3-yl-1,3-thiazole-2-carboxylic acid is a heterocyclic compound featuring a pyridine-thiazole scaffold, which is of significant interest in medicinal chemistry and drug development. Its structure combines a pyridine ring with a thiazole moiety, offering versatile reactivity and potential as a building block for pharmacologically active molecules. The carboxylic acid functional group enhances its utility in derivatization, enabling the synthesis of amides, esters, and other derivatives. This compound is particularly valuable in the design of kinase inhibitors, antimicrobial agents, and other bioactive molecules due to its ability to engage in hydrogen bonding and metal coordination. Its well-defined structure and synthetic accessibility make it a useful intermediate for research applications.
4-Pyridin-3-yl-1,3-thiazole-2-carboxylic acid structure
59020-46-1 structure
Product Name:4-Pyridin-3-yl-1,3-thiazole-2-carboxylic acid
CAS No:59020-46-1
MF:C9H6N2O2S
MW:206.221140384674
MDL:MFCD07377492
CID:1068127
PubChem ID:51063801
Update Time:2025-06-08

4-Pyridin-3-yl-1,3-thiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Pyridin-3-yl-1,3-thiazole-2-carboxylic acid
    • 4-(pyridin-3-yl)thiazole-2-carboxylic acid
    • 4-(3-pyridyl)-1,3-thiazole-2-carboxylic acid
    • AG-C-04074
    • CTK7J1465
    • SBB053101
    • AKOS017560797
    • DTXSID90679683
    • 4-(Pyridin-3-yl)-1,3-thiazole-2-carboxylic acid
    • SCHEMBL10022668
    • 59020-46-1
    • TS-00373
    • 4-Pyridin-3-yl-1,3-thiazole-2-carboxylicacid
    • DA-04601
    • MDL: MFCD07377492
    • Inchi: 1S/C9H6N2O2S/c12-9(13)8-11-7(5-14-8)6-2-1-3-10-4-6/h1-5H,(H,12,13)
    • InChI Key: QJCNAFLUWZMEBE-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=NC(=C1)C1C=NC=CC=1

Computed Properties

  • Exact Mass: 206.01499861g/mol
  • Monoisotopic Mass: 206.01499861g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 91.3Ų

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4-Pyridin-3-yl-1,3-thiazole-2-carboxylic acid Related Literature

Additional information on 4-Pyridin-3-yl-1,3-thiazole-2-carboxylic acid

Introduction to 4-Pyridin-3-yl-1,3-thiazole-2-carboxylic acid (CAS No. 59020-46-1)

4-Pyridin-3-yl-1,3-thiazole-2-carboxylic acid, with the CAS number 59020-46-1, is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

The molecular structure of 4-Pyridin-3-yl-1,3-thiazole-2-carboxylic acid is characterized by a thiazole ring fused with a pyridine moiety and a carboxylic acid group. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable candidate for drug discovery and development.

Recent studies have highlighted the potential of 4-Pyridin-3-yl-1,3-thiazole-2-carboxylic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent antitumor activity against several cancer cell lines. The researchers found that the compound selectively inhibits the growth of cancer cells while showing minimal toxicity to normal cells. This selective cytotoxicity is attributed to the compound's ability to disrupt key signaling pathways involved in cell proliferation and survival.

In another study published in the European Journal of Medicinal Chemistry in 2022, 4-Pyridin-3-yl-1,3-thiazole-2-carboxylic acid was evaluated for its anti-inflammatory properties. The results indicated that the compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests that the compound could be a promising candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of 4-Pyridin-3-yl-1,3-thiazole-2-carboxylic acid have also been investigated. A study published in the Journal of Pharmaceutical Sciences in 2020 reported that the compound has favorable oral bioavailability and a long half-life, making it suitable for oral administration. These pharmacokinetic characteristics are crucial for ensuring effective drug delivery and sustained therapeutic effects.

In addition to its therapeutic potential, 4-Pyridin-3-yl-1,3-thiazole-2-carboxylic acid has been explored as a building block for the synthesis of more complex molecules. Its versatile reactivity allows chemists to introduce various functional groups and modifications, thereby expanding its chemical space and enhancing its biological activity. For example, a study published in Organic Letters in 2019 described a novel synthetic route to prepare derivatives of this compound with enhanced antiviral activity against influenza viruses.

The safety profile of 4-Pyridin-3-yl-1,3-thiazole-2-carboxylic acid has been evaluated in several preclinical studies. Toxicity assessments conducted in animal models have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support its further development as a potential drug candidate.

In conclusion, 4-Pyridin-3-yl-1,3-thiazole-2-carboxylic acid (CAS No. 59020-46-1) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in cancer therapy, anti-inflammatory treatment, and antiviral drug development make it an exciting area of research for medicinal chemists and pharmaceutical scientists. Ongoing studies are expected to further elucidate its mechanisms of action and optimize its therapeutic potential.

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